![molecular formula C12H15ClN2O3 B5504335 2-(5-chloro-1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-isoindol-2-yl)-N,N-dimethylacetamide CAS No. 5647-19-8](/img/structure/B5504335.png)
2-(5-chloro-1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-isoindol-2-yl)-N,N-dimethylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of compounds related to 2-(5-chloro-1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-isoindol-2-yl)-N,N-dimethylacetamide often involves multi-step chemical reactions with specific reagents and conditions. For instance, Huang Ming-zhi et al. (2005) described the synthesis of a structurally similar compound through the reaction of 2-(5-amino-4-chloro-2-fluorophenyl)-4,5,6,7-tetrahydro-2H-isoindole-1,3-dione with 3-chloro-2,2-dimethylpropanoyl chloride, highlighting the complex synthetic pathways involved in producing such molecules (Huang Ming-zhi et al., 2005).
Molecular Structure Analysis
The molecular structure of compounds within this chemical class is often determined using techniques such as X-ray crystallography. The study by Huang Ming-zhi et al. provided detailed crystallographic data for a related compound, offering insights into the intricate molecular geometries that characterize this family of chemicals. Their work revealed a triclinic crystal system with specific crystallographic parameters, contributing to our understanding of the structural aspects of these compounds (Huang Ming-zhi et al., 2005).
Scientific Research Applications
Green Synthesis of Analgesic and Antipyretic Agents
A study highlights the environmentally friendly synthesis of potential analgesic and antipyretic compounds derived from similar structural frameworks. This research underscores the significance of green chemistry approaches in drug discovery, offering a sustainable pathway for developing new therapeutic agents (Y. D. Reddy et al., 2014).
Potential Pesticides
Another research focus is on the characterization of N-derivatives of certain acetamide compounds for their potential use as pesticides. This study provides valuable data on the structural properties and potential applications of these compounds in agriculture (E. Olszewska et al., 2011).
Anti-inflammatory Applications
Research into novel anti-inflammatory agents has led to the synthesis of compounds featuring the isoindolin-2-yl acetamido framework. These compounds have shown promising anti-inflammatory activity in both in vitro and in vivo models, contributing to the development of new treatments for inflammatory conditions (A. P. Nikalje et al., 2015).
Radiosynthesis and Herbicide Safeners
Studies also extend to the radiosynthesis of herbicides and safeners, indicating the diverse applications of related chemical frameworks in both agricultural practices and scientific research to understand their metabolism and mode of action (B. Latli et al., 1995).
Novel Inhibitors
Research has also been conducted on novel inhibitors, such as a selective five-lipoxygenase activity protein (FLAP) inhibitor, showcasing the therapeutic potential of compounds with similar chemical structures in treating diseases associated with the lipoxygenase pathway (B. Latli et al., 2015).
properties
IUPAC Name |
2-(5-chloro-1,3-dioxo-3a,4,7,7a-tetrahydroisoindol-2-yl)-N,N-dimethylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15ClN2O3/c1-14(2)10(16)6-15-11(17)8-4-3-7(13)5-9(8)12(15)18/h3,8-9H,4-6H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JWGUQAPDQZSZOS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)CN1C(=O)C2CC=C(CC2C1=O)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10349477 |
Source
|
Record name | 2-(5-chloro-1,3-dioxo-3a,4,7,7a-tetrahydroisoindol-2-yl)-N,N-dimethylacetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10349477 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
270.71 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5647-19-8 |
Source
|
Record name | 2-(5-chloro-1,3-dioxo-3a,4,7,7a-tetrahydroisoindol-2-yl)-N,N-dimethylacetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10349477 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.